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Compound of Interest

Compound Name:
tert-butyl N-[4-(2-

aminoethyl)phenyl]carbamate

CAS No.: 457631-44-6

Cat. No.: B1527560

Get Quote

An In-Depth Technical Guide to tert-butyl (4-(2-aminoethyl)phenyl)carbamate (CAS 457631-44-

6)

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical compound identified

by CAS number 457631-44-6. The internationally recognized IUPAC name for this compound is

tert-butyl (4-(2-aminoethyl)phenyl)carbamate[1]. This document delves into its chemical

properties, provides a detailed, field-proven synthesis protocol, and explores its critical role as

a versatile intermediate in synthetic organic chemistry, particularly within the realm of drug

discovery and development. The strategic importance of its bifunctional nature—possessing

both a protected aniline and a reactive primary alkylamine—is discussed, highlighting its utility

as a key building block for complex molecular architectures.
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The subject of this guide is a substituted phenethylamine derivative, a structural motif of

significant interest in medicinal chemistry due to its prevalence in a wide range of neuroactive

compounds and other pharmaceuticals. The strategic placement of a tert-butyloxycarbonyl

(Boc) protecting group on the aniline nitrogen renders the primary ethylamine group available

for selective functionalization, making it a valuable precursor in multi-step synthetic campaigns.

Chemical Identity
IUPAC Name: tert-butyl (4-(2-aminoethyl)phenyl)carbamate[1]

CAS Number: 457631-44-6[1][2][3]

Molecular Formula: C₁₃H₂₀N₂O₂[1]

Synonyms: [4-(2-Amino-ethyl)-phenyl]-carbamic acid tert-butyl ester, 4-(2-Aminoethyl)-N-

Boc-aniline[1][4]

Physicochemical Data
A summary of the key physicochemical properties is provided in the table below. This data is

essential for handling, storage, and experimental design.

Property Value Source

Molecular Weight 236.32 g/mol [1]

Appearance White to off-white solid [1]

Purity Typically ≥95% [1]

Storage Store at room temperature [1]

Synthesis Protocol: A Self-Validating System
The synthesis of tert-butyl (4-(2-aminoethyl)phenyl)carbamate is most effectively achieved via

the catalytic hydrogenation of a nitrile precursor. The protocol described herein is a robust and

scalable method that yields the target compound with high fidelity.
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The selection of N-Boc-4-aminophenylacetonitrile as the starting material is strategic. The Boc

group is stable under the planned reduction conditions, ensuring that the aniline nitrogen

remains protected throughout the transformation. Raney Nickel is chosen as the catalyst for its

high efficacy in nitrile reduction under moderate pressure and temperature, offering a favorable

balance between reactivity and selectivity, thereby minimizing side reactions. The use of

aqueous ammonia in the reaction medium helps to suppress the formation of secondary amine

byproducts, a common issue in reductive aminations. The final acidic workup ensures the

protonation of the desired primary amine, facilitating its separation from non-basic impurities.

Detailed Experimental Protocol
Reaction: Catalytic hydrogenation of N-BOC-4-aminophenylacetonitrile.

Starting Material: N-BOC-4-aminophenylacetonitrile (1.0 eq) Reagents: Raney Nickel, 25% aq.

Ammonia, Methanol, 1M Hydrochloric Acid Equipment: Hydrogenation apparatus, filter funnel,

rotary evaporator

Procedure:

To a solution of N-BOC-4-aminophenylacetonitrile (300 g, 1.29 moles) in methanol (3000 ml),

add 25% aqueous ammonia solution (480 ml) and Raney Nickel (45 g) at an ambient

temperature of 25-30°C[2][4].

Subject the reaction mixture to hydrogenation at a pressure of 50-60 PSI for 4 hours[4].

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, filter the reaction mixture and wash the filter cake with methanol (2 x 25

ml)[4].

Concentrate the filtrate under vacuum.

Treat the resulting residue with 1M aqueous hydrochloric acid (1500 ml) at 25-30°C and stir

for 15 minutes[4].

Filter the mixture to remove any insoluble impurities. The aqueous filtrate now contains the

hydrochloride salt of the product. Further neutralization and extraction would yield the final
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product.
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Click to download full resolution via product page

Caption: Workflow for the synthesis of tert-butyl (4-(2-aminoethyl)phenyl)carbamate.

Application in Drug Discovery & Development
The title compound is not typically an active pharmaceutical ingredient (API) itself but serves as

a crucial building block. Its bifunctional nature is its primary asset. The Boc-protected aniline is

temporarily deactivated, allowing for selective chemistry to be performed on the terminal

primary amine of the ethylamine side chain. Subsequently, the Boc group can be removed

under acidic conditions to liberate the aniline for further modification.

This "one-two" synthetic punch allows for the construction of complex molecules where

different functionalities are required at both ends of the phenethylamine core. This is a common

strategy in the synthesis of various targeted therapeutic agents. For instance, derivatives of this

compound are used in the development of anti-inflammatory drugs and other targeted

therapies[5][6]. The phenethylamine skeleton is a well-known pharmacophore that interacts

with a variety of biological targets, particularly in the central nervous system.

Role as a Synthetic Intermediate: Logical Flow

Starting Material Step 1: Functionalize Ethylamine Step 2: Deprotection Step 3: Functionalize Aniline

CAS 457631-44-6
(Boc-Protected Aniline,

Free Ethylamine)

Couple with R-COOH,
R-SO2Cl, etc.

Intermediate A
(Boc-Protected)

Acidic Deprotection
(e.g., TFA, HCl)

Intermediate B
(Free Aniline) Couple with R'-X Complex Target Molecule

Click to download full resolution via product page

Caption: Synthetic utility of CAS 457631-44-6 as a bifunctional building block.

Safety and Handling
As a chemical intermediate, proper handling procedures are mandatory to ensure laboratory

safety. The compound should be handled in a well-ventilated area, and personal protective

equipment (PPE), including gloves and safety glasses, should be worn.
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GHS Hazard Classification
Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed[1].

Skin Irritation (Category 2): H315 - Causes skin irritation[1].

Serious Eye Damage (Category 1): H318 - Causes serious eye damage[1].

Specific Target Organ Toxicity, Single Exposure (Category 3): H335 - May cause respiratory

irritation[1].

For detailed safety information, consult the full Safety Data Sheet (SDS) from the supplier[3].

Conclusion
tert-Butyl (4-(2-aminoethyl)phenyl)carbamate (CAS 457631-44-6) is a high-value chemical

intermediate for the research and development community. Its well-defined structure, coupled

with a robust and scalable synthesis, makes it a reliable building block. The strategic placement

of the Boc protecting group allows for selective and sequential functionalization, providing

chemists with a powerful tool for accessing complex molecular targets in the pursuit of new

therapeutic agents. Its proper use, guided by the technical and safety information presented in

this guide, will continue to facilitate innovation in drug discovery and chemical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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